Cas no 137028-99-0 (1H-Cyclopent[c]isoxazole, 3,5,6,6a-tetrahydro-1,3,3-triphenyl-)

1H-Cyclopent[c]isoxazole, 3,5,6,6a-tetrahydro-1,3,3-triphenyl- structure
137028-99-0 structure
Product name:1H-Cyclopent[c]isoxazole, 3,5,6,6a-tetrahydro-1,3,3-triphenyl-
CAS No:137028-99-0
MF:C24H21NO
MW:339.429646253586
CID:2771985

1H-Cyclopent[c]isoxazole, 3,5,6,6a-tetrahydro-1,3,3-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Cyclopent[c]isoxazole, 3,5,6,6a-tetrahydro-1,3,3-triphenyl-
    • 1,3,3-Triphenyl-3,5,6,6a-tetrahydro-1H-cyclopenta[c][1,2]oxazole
    • Inchi: 1S/C24H21NO/c1-4-11-19(12-5-1)24(20-13-6-2-7-14-20)22-17-10-18-23(22)25(26-24)21-15-8-3-9-16-21/h1-9,11-17,23H,10,18H2
    • InChI Key: REYNTRVSGBFABH-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)(C2C=CC=CC=2)C2=CCCC2N1C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 490
  • XLogP3: 5.5
  • Topological Polar Surface Area: 12.5

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